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Compound of Interest

Compound Name: Acid Orange 95

Cat. No.: B1172612

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of Acid Orange 95 in the laboratory-scale dyeing of polyamide fibers, such as Nylon 6 and
Nylon 6,6.

Introduction

Acid Orange 95 is a double azo acid dye known for its red-light orange shade.[1][2] It is soluble
in water and is primarily used for dyeing protein fibers like wool and silk, as well as synthetic
polyamides.[3][4][5] The dyeing of polyamide fibers with acid dyes is a well-established process
that relies on the ionic interaction between the anionic dye molecules and the protonated amino
groups of the polymer chain in an acidic medium.[6][7] Proper control of dyeing parameters
such as pH, temperature, and time is crucial for achieving optimal dye uptake, levelness, and
fastness properties.

Dyeing Mechanism

The dyeing of polyamide fibers with acid dyes like Acid Orange 95 is governed by an ionic
bonding mechanism. In an acidic dyebath, the amino end groups (-NH2) of the polyamide
fibers are protonated, acquiring a positive charge (-NH3+).[6][7] Acid Orange 95, which is an
anionic dye, is attracted to these cationic sites on the fiber. The strength of this interaction is
influenced by the pH of the dyebath; a lower pH leads to a higher degree of protonation and
thus a stronger attraction and higher dye uptake.[8][9]
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Caption: lonic interaction between Acid Orange 95 and polyamide fiber.

Experimental Protocols
Materials and Reagents

e Polyamide 6 or 6,6 fabric

e Acid Orange 95 dye

e Acetic acid (CHsCOOH) or formic acid (HCOOH) for pH adjustment
e Sodium acetate (CHsCOONa) as a buffering agent (optional)

» Non-ionic leveling agent

o Non-ionic detergent

o Sodium carbonate (for after-treatment)

Deionized water

Pre-treatment of Polyamide Fabric
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To ensure uniform dyeing, it is essential to remove any impurities, oils, or sizes from the
polyamide fabric.

Prepare a scouring bath containing 1 g/L of a non-ionic detergent.

Immerse the polyamide fabric in the bath at a liquor ratio of 20:1.

Heat the bath to 60-70°C and maintain for 30 minutes.

Rinse the fabric thoroughly with warm water and then cold water.

Allow the fabric to air dry or use a laboratory oven at a low temperature.

Dyeing Protocol

This protocol is a general procedure for exhaust dyeing of polyamide with acid dyes and may
require optimization for Acid Orange 95.

» Dye Bath Preparation:

o Set the liquor ratio (the ratio of the volume of the dyebath to the weight of the fabric) to
20:1.[10] For a 5-gram fabric sample, the total volume will be 100 mL.

o To the dyebath, add the required amount of deionized water.
o Add 1 g/L of a non-ionic leveling agent.[10]

o Adjust the pH of the dyebath to the desired value (e.g., 4.5-5.5) using acetic acid or a
suitable buffer system.[10]

o Add the pre-dissolved Acid Orange 95 dye solution (e.g., 2% on weight of fiber, 0.w.f.).[10]
» Dyeing Procedure:

o Immerse the pre-treated polyamide fabric sample into the dyebath at room temperature
(approximately 30°C).

o Raise the temperature of the dyebath to 90-98°C at a controlled rate (e.g., 2°C/minute).
[11][12]
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o Hold the temperature at 90-98°C for 30-60 minutes to allow for dye penetration and
fixation.[10]

o After dyeing, cool the dyebath to 60°C.

o Remove the fabric sample and rinse thoroughly with cold water until the rinsing water is
clear.

Post-treatment (After-treatment)

Post-treatment is crucial for improving the wet fastness properties of the dyed fabric by
removing unfixed dye and using fixing agents.

» Rinsing: Rinse the dyed fabric thoroughly with cold water.

e Soaping: Prepare a bath with 1 g/L non-ionic detergent and 1 g/L sodium carbonate at a
liquor ratio of 20:1. Treat the dyed fabric at 60-70°C for 15-20 minutes.

e Hot and Cold Rinsing: Rinse the fabric with hot water followed by a final cold water rinse.

» Fixing (Optional but Recommended): To further enhance wet fastness, a treatment with an
acidic fixing agent (syntan) can be applied according to the manufacturer's instructions. This
is typically done in a fresh bath at an acidic pH and elevated temperature.[1][2][13]

e Drying: Air dry the fabric or use a laboratory oven at a low temperature.

Data Presentation

The following tables summarize the influence of key dyeing parameters on the dyeing of
polyamide fibers with acid dyes. These are generalized values and should be optimized for
Acid Orange 95.

Table 1: Effect of pH on Dye Uptake
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pH Expected Dye Exhaustion Remarks

Rapid dye uptake, may lead to
3.0 Very High pia &y .p Y

uneven dyeing.[11]

) Good dye exhaustion with

4.0 High

better levelness.[14]

Slower dyeing rate, promotin
5.0 Moderate to High y g P g

level dyeing.[15]
6.0 Moderate Reduced dye uptake.

The fiber surface is negatively
>7.0 Low to Very Low charged, repelling the anionic

dye.[8]

Table 2: Effect of Temperature on Dyeing

Temperature (°C)

Effect

Slow dye uptake, good for migration and

40-60
leveling.[16]
60-80 Increased rate of dye diffusion into the fiber.
Optimal temperature range for most acid dyes
80-100 on polyamide, ensuring good penetration and

fixation.[12]

Table 3: Typical Fastness Properties of Acid Dyes on Polyamide
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Fastness Property Test Method (ISO) Typical Rating (Scale 1-5)
Washing (Color Change) ISO 105-C06 4-5

Washing (Staining) ISO 105-C06 4-5

Light Fastness ISO 105-B02 4-5 (Varies with dye)
Crocking/Rubbing (Dry) ISO 105-X12 4-5

Crocking/Rubbing (Wet) ISO 105-X12 3-4

Note: Fastness ratings can vary significantly based on the specific dye, depth of shade, and the
application of after-treatments.[17][18][19][20]

Experimental Workflow

The following diagram illustrates the complete laboratory workflow for dyeing polyamide fibers
with Acid Orange 95.
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Caption: Laboratory workflow for polyamide dyeing with Acid Orange 95.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Dyeing Polyamide
Fibers with Acid Orange 95]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172612#using-acid-orange-95-for-dyeing-
polyamide-fibers-in-a-laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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